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Compound of Interest

Compound Name: 2'-TFA-NH-dG

CAS No.: 144089-98-5

Cat. No.: B3240582

Get Quote

Executive Summary
2'-TFA-NH-dG is a specialized nucleoside analog that bridges the gap between antiviral

therapeutics and functionalized nucleic acid engineering. Structurally, it replaces the 2'-hydroxyl

of RNA or the 2'-hydrogen of DNA with a trifluoroacetamido group (–NH-CO-CF₃).

This modification serves two distinct roles depending on the biological context:

In Virology: It acts as a potent inhibitor of viral Reverse Transcriptases (RT), specifically

targeting HIV-1 RT by mimicking the transition state while imposing steric and electronic

blocks.

In Synthetic Biology: It functions as a "masked" precursor to 2'-amino-DNA. The TFA group

protects the reactive amine during enzymatic synthesis, preventing non-specific interactions.

Once incorporated into a DNA strand by engineered polymerases, the TFA group can be

removed to reveal a reactive 2'-amine for site-specific conjugation.

This guide details the mechanistic basis of its enzymatic recognition, the limitations of wild-type

polymerases, and the protocols for its successful incorporation.
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Molecular Architecture & Physicochemical
Properties
The enzymatic behavior of 2'-TFA-NH-dG is dictated by its unique structural features relative to

natural nucleotides.
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Feature Natural dG 2'-TFA-NH-dG Enzymatic Impact

2'-Substituent –H –NH-CO-CF₃

Steric Bulk: The TFA

group is significantly

larger than –H or –

OH, causing clashes

in the "steric gate" of

standard

polymerases.

Sugar Pucker C2'-endo (South)
Mixed / C3'-endo

biased

Conformation: The

electronegative TFA

group pulls the sugar

towards an RNA-like

(C3'-endo) pucker,

affecting polymerase

binding affinity.

Electronic State Neutral Electron-withdrawing

Reactivity: The CF₃

group reduces the

nucleophilicity of the

nitrogen, preventing it

from attacking the α-

phosphate during

polymerization

(preventing self-

termination).

H-Bonding
Minor Groove

Acceptor

Altered

Donor/Acceptor

Fidelity: The modified

group sits in the minor

groove, potentially

disrupting contacts

with polymerase

"sensor" residues

(e.g., Arg/Gln).

Enzymatic Recognition Mechanisms
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The recognition of the triphosphate form (2'-TFA-NH-dGTP) is binary: it is rejected by high-

fidelity replicative polymerases but accepted by specific viral and engineered variants.

The "Steric Gate" Exclusion (Wild-Type Polymerases)
Family A (e.g., Taq) and Family B (e.g., Pfu, Vent) polymerases possess a conserved "steric

gate" residue (usually a Glutamate or Phenylalanine) that physically blocks 2'-bulky groups to

prevent ribonucleotide incorporation.

Mechanism: The bulky trifluoroacetyl group clashes with this residue.

Result:

increases drastically;

drops to near zero. Incorporation is negligible.

Viral Reverse Transcriptase Recognition
Retroviral RTs (e.g., HIV-1 RT) have a more open active site designed to tolerate RNA

templates.

Mechanism: HIV-1 RT lacks the stringent steric gate of replicative DNA polymerases. It

recognizes 2'-TFA-NH-dGTP as a substrate analog.

Outcome: The analog is incorporated but often acts as a translocation inhibitor or a chain

terminator due to the altered sugar pucker preventing the necessary conformational change

for the next catalytic cycle. This is the basis of its antiviral potency.

Engineered Polymerase Incorporation (The
"Therminator" Solution)
For research applications requiring the synthesis of modified DNA, "Steric Gate" mutants are

required.

Enzyme of Choice:Therminator™ DNA Polymerase (NEB) or KOD-DLX.
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Modification: These enzymes carry mutations (e.g., A485L in Family B) that enlarge the

nucleotide binding pocket.

Recognition: They accept 2'-TFA-NH-dGTP as a valid substrate, allowing full-length primer

extension.

Logical Pathway of Recognition
The following diagram illustrates the decision matrix for polymerase selection based on the

desired outcome.

Substrate:
2'-TFA-NH-dGTP

WT DNA Pol
(Taq, Pfu)

Viral RT
(HIV-1)

Engineered Pol
(Therminator/KOD)

Steric Gate
Collision

Active Site
Accommodation

Rejection
(No Incorporation)

Bulky 2'-Group

Incorporation ->
Chain Termination/InhibitionConformational Lock

Full Incorporation ->
Modified DNA Polymer

Expanded Pocket

Click to download full resolution via product page

Caption: Decision matrix for polymerase interaction with 2'-TFA-NH-dGTP. Red paths indicate

failure/rejection, Yellow indicates inhibition (antiviral), Green indicates successful synthesis.

Experimental Protocol: Enzymatic Incorporation
This protocol describes the synthesis of a DNA strand containing 2'-TFA-NH-dG using an

engineered polymerase, followed by deprotection to yield 2'-amino-DNA.

Objective: Site-specific incorporation of 2'-TFA-NH-dG into a 50-mer oligonucleotide.

Reagents & Setup
Template: Biotinylated DNA template (10 µM).
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Primer: 5'-FAM labeled primer (10 µM).

Enzyme: Therminator™ DNA Polymerase (2 U/µL).

Buffer: 1X ThermoPol Buffer (20 mM Tris-HCl, 10 mM (NH₄)₂SO₄, 10 mM KCl, 2 mM MgSO₄,

0.1% Triton® X-100, pH 8.8).

Nucleotides:

Natural dATP, dCTP, dTTP (100 µM each).

2'-TFA-NH-dGTP (100 µM) – Note: Higher concentration may be needed compared to

natural dGTP due to higher

.

Step-by-Step Workflow
Annealing: Mix 1 µL Primer (10 µM) and 1 µL Template (10 µM) with 2 µL 10X Buffer and 14

µL H₂O. Heat to 95°C for 3 min, then cool slowly to room temperature.

Extension Reaction: Add the following to the annealed mixture:

1 µL dATP/dCTP/dTTP Mix (2 mM each)

1 µL 2'-TFA-NH-dGTP (2 mM stock)

0.5 µL Therminator DNA Polymerase

Final Volume: 20 µL

Incubation: Incubate at 72°C for 30–60 minutes.

Technical Insight: While Therminator is fast, the bulky TFA group slows the catalytic rate (

). Extended time ensures complete elongation.

Verification (PAGE): Analyze 5 µL of the reaction on a 15% Denaturing Polyacrylamide Gel

containing 7M Urea.
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Expected Result: A shift in migration. The TFA group adds mass and alters charge/drag.

Deprotection (Optional - to generate 2'-Amino-DNA): If the goal is to create a reactive amine:

Purify the DNA (column or ethanol precipitation).

Resuspend in concentrated aqueous ammonia (28-30%).

Incubate at 55°C for 5 hours or Room Temperature overnight.

Chemistry: This cleaves the trifluoroacetyl group, leaving the free 2'-NH₂.

Desalt immediately to prevent side reactions.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

No Extension Steric Blockade

Switch to Therminator or KOD-

DLX. Wild-type Taq/Pfu will not

work.

Stalling (Partial Extension) Low

Increase [Enzyme] to 4 U/rxn

or extend time to 2 hours. Add

Mn²⁺ (1 mM) to relax

specificity (use caution as

fidelity drops).

Precipitation Hydrophobicity

The TFA group is hydrophobic.

Ensure 0.1% Triton X-100 is

present in the buffer.

Degradation Nuclease Contamination

2'-TFA-NH-dG confers

nuclease resistance at the

incorporation site, but the rest

of the strand is vulnerable. Use

nuclease-free water.

Functional Applications
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Post-Synthetic Conjugation
The primary utility of enzymatically incorporating 2'-TFA-NH-dG is to generate 2'-Amino-DNA.

Workflow: Incorporate TFA-nucleotide

Deprotect (Ammonia)

React with NHS-Ester.

Utility: This allows the attachment of fluorophores, drugs, or spin labels at specific internal

positions within a long DNA strand generated by PCR, which is difficult to achieve with solid-

phase synthesis.

Aptamer Selection (SELEX)
Modified libraries containing 2'-TFA-NH-dG (or its amino derivative) are used to select

aptamers with:

Enhanced Nuclease Resistance: The 2'-modification blocks nucleophilic attack by serum

nucleases.

Chemical Diversity: The hydrophobic TFA group can interact with hydrophobic pockets on

protein targets, increasing binding affinity.

Antiviral Mechanism (HIV-1)
In drug development, 2'-TFA-NH-dG serves as a lead compound.

Mode of Action: It competes with dGTP. Once incorporated by HIV RT, the "frozen" sugar

pucker prevents the enzyme from translocating to the next base, effectively terminating viral

DNA synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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